4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic Acid

• IUPAC Name: 4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid
• InChI: InChI=1S/C9H8N2O2S/c1-5-11-8(4-14-5)6-2-7(9(12)13)10-3-6/h2-4,10H,1H3,(H,12,13)
• InChI Key: OHPWUXLRWDOXFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CNC(=C2)C(=O)O
• Molecular Formula: C9H8N2O2S
• DSSTOX Substance ID: DTXSID30427903
• Molecular Weight: 208.24 g/mol
• CAS No.: 871547-64-7

Description

4-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid, otherwise known as MTPPC, is a sulfur-containing organic compound that has been studied for its potential medicinal and therapeutic applications. MTPPC is a structural analog of the antifungal drug itraconazole, and has been found to exhibit a range of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. In addition, MTPPC has been studied for its potential to act as a pro-drug for the delivery of therapeutic drugs and as a functional material for the development of biosensors and bioelectronic devices.

Scientific Research Applications

Chemical Synthesis and Derivatives

• 4-(2-Methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid and its derivatives have been extensively used in chemical synthesis. For instance, they are utilized in transformations of dimethyl acetone-1,3-dicarboxylate for the synthesis of pyrrolopyrimidinyl thiazoles (Žugelj et al., 2009). Similarly, they play a role in the synthesis of thienopyrrole carboxamides (Torosyan et al., 2018).

Reactivity and Compound Formation

• The compound is also significant in studies exploring its reactivity with other chemicals. For example, it reacts with salicylaldehyde-derived alkynes and allenes to produce new chromenopyrrole derivatives (Laia et al., 2013). Additionally, it has been used in the one-pot synthesis of methyl 4-aminopyrrole-2-carboxylates through a relay catalytic cascade reaction (Galenko et al., 2015).

Role in Molecular Diversity

• The compound plays a pivotal role in enhancing molecular diversity, as seen in the synthesis of various heterocyclic compounds. This includes the creation of functionalized pyrrolopyrrolizines and pyrrolopyrrolothiazoles (Chen et al., 2016).

Scaffold for Synthesis of Heterocycles

• It serves as a convenient scaffold for the synthesis of highly functionalized heterocyclic compounds, such as isoxazoles (Ruano et al., 2005).

Bioactivity Research

• In bioactivity research, derivatives of this compound are evaluated for their antimicrobial properties. This includes the synthesis and bioevaluation of pyrrole-3-carboxamides as antimicrobial agents (2020).

Constrained Heterocyclic γ-Amino Acids

• Derivatives of this compound are utilized in the synthesis of constrained heterocyclic γ-amino acids, which mimic the secondary structures of proteins (Mathieu et al., 2015).

Synthesis of Diverse Compounds

• The compound's derivatives are also involved in the synthesis of diverse compounds, such as thiazolidincarboxylic acids and pyrrolidine derivatives, with significant bioactive properties (Krichevskii et al., 2007).